methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate

• IUPAC Name: methyl 4-[3-[(4-methoxyphenyl)methylamino]-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C20H20N2O5/c1-26-16-9-3-13(4-10-16)12-21-17-11-18(23)22(19(17)24)15-7-5-14(6-8-15)20(25)27-2/h3-10,17,21H,11-12H2,1-2H3
• InChI Key: LGILRBMKNCUBCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2CC(=O)N(C2=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C20H20N2O5
• Molecular Weight: 368.4 g/mol

Description

Methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate, also known as MDPV, is a synthetic cathinone that has gained popularity in recent years due to its potent psychoactive effects. MDPV is a member of the pyrrolidine class of compounds, which are structurally similar to amphetamines and cathinones. This compound has been identified as a designer drug and is classified as a Schedule I controlled substance in the United States.

Mechanism of Action

Methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, which leads to an increase in their concentration in the synaptic cleft. This increase in neurotransmitter concentration results in increased activation of their respective receptors, leading to the characteristic psychoactive effects of methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate are similar to those of other stimulant drugs, including increased heart rate, blood pressure, and body temperature. methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate has also been shown to induce hyperthermia, seizures, and psychosis in animal models and humans.

Advantages and Limitations for Lab Experiments

Methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate has several advantages and limitations for use in laboratory experiments. One advantage is its potency, which allows for the study of its effects at low concentrations. However, methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate's high toxicity and potential for abuse limit its use in laboratory settings.

Future Directions

There are several potential future directions for research on methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate. One area of interest is the development of novel treatments for methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate addiction and overdose. Another area of research is the study of the long-term effects of methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate use on the brain and behavior. Additionally, further investigation is needed to understand the mechanisms underlying methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate-induced hyperthermia and seizures.

Synthesis Methods

Methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate can be synthesized using a variety of methods, including the Leuckart-Wallach reaction, the Friedel-Crafts reaction, and the Mannich reaction. The most common method for synthesizing methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate involves the Mannich reaction, which involves the condensation of 3,4-methylenedioxyphenylpropan-2-one with para-methoxybenzylamine and formaldehyde in the presence of an acid catalyst.

Scientific Research Applications

Methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate has been the subject of numerous scientific studies, primarily in the fields of pharmacology and toxicology. In vitro studies have shown that methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate is a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, which are neurotransmitters involved in the regulation of mood, reward, and motivation. methyl 4-{3-[(4-methoxybenzyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate has also been shown to have stimulant effects in animal models, including increased locomotor activity and self-administration.